Cas no 27590-76-7 (2-BUTOXY-5-CHLOROBENZALDEHYDE)

• Product Name: 2-BUTOXY-5-CHLOROBENZALDEHYDE
• CAS No: 27590-76-7
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD03946382
• CID: 3085874
• PubChem ID: 2228426
• Update Time: 2025-07-02

2-BUTOXY-5-CHLOROBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-BUTOXY-5-CHLOROBENZALDEHYDE
• 2-n-Butoxy-5-chlorobenzaldehyde
• SR-01000294284
• AKOS003326810
• SR-01000294284-1
• 27590-76-7
• BBL034889
• VS-12726
• CS-0320566
• DTXSID501308189
• STK411885

• MDL： MFCD03946382
• Inchi： 1S/C11H13ClO2/c1-2-3-6-14-11-5-4-10(12)7-9(11)8-13/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： UPHOZVPYIYHQPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)OCCCC

Computed Properties

• Exact Mass: 212.0604073Da
• Monoisotopic Mass: 212.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-BUTOXY-5-CHLOROBENZALDEHYDE

Recent Advances in the Study of 2-BUTOXY-5-CHLOROBENZALDEHYDE (CAS: 27590-76-7) in Chemical Biology and Pharmaceutical Research

2-Butoxy-5-chlorobenzaldehyde (CAS: 27590-76-7) is a chlorinated benzaldehyde derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, organic synthesis, and material science. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, as well as its intrinsic pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-butoxy-5-chlorobenzaldehyde as a precursor in the synthesis of novel antimicrobial agents. The research team demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. The study highlighted the importance of the butoxy and chloro substituents in enhancing membrane permeability and target binding affinity.

In the field of organic synthesis, 2-butoxy-5-chlorobenzaldehyde has been utilized as a versatile building block. A recent publication in Organic Letters (2024) described its application in palladium-catalyzed cross-coupling reactions, enabling efficient construction of complex biaryl systems. The electron-withdrawing nature of the aldehyde group combined with the electron-donating butoxy substituent creates unique reactivity patterns that have been exploited for selective functionalization.

Pharmacological studies have revealed interesting aspects of this compound's bioactivity. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported that 2-butoxy-5-chlorobenzaldehyde derivatives act as modulators of inflammatory pathways, showing significant inhibition of NF-κB activation in macrophage cell lines at concentrations below 10 μM. These findings suggest potential applications in developing anti-inflammatory therapeutics.

The compound's physicochemical properties have also been extensively characterized. A 2024 study in the Journal of Pharmaceutical Sciences provided detailed analysis of its solubility profile, demonstrating improved aqueous solubility compared to unsubstituted benzaldehydes, attributed to the butoxy group's amphiphilic character. This property makes it particularly valuable for formulation development in pharmaceutical applications.

Recent advances in analytical methods have enabled more precise characterization of 2-butoxy-5-chlorobenzaldehyde. A 2023 publication in Analytical Chemistry presented a novel HPLC-MS method for its quantification in complex matrices, achieving detection limits of 0.1 ng/mL. This development is particularly important for pharmacokinetic studies and quality control in pharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of 2-butoxy-5-chlorobenzaldehyde in targeted drug delivery systems. Preliminary studies suggest that its chemical structure can be modified to create pH-sensitive prodrugs that release active compounds specifically in tumor microenvironments. These ongoing investigations highlight the compound's versatility and promise for future therapeutic development.